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Compound of Interest

Compound Name: cis-2,4-Dimethyloxetane

Cat. No.: B15344976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of various

derivatives from cis-2,4-dimethyloxetane. This strained heterocyclic motif is a valuable

building block in medicinal chemistry, offering a desirable three-dimensional profile and serving

as a versatile precursor for a range of functionalized molecules. The protocols detailed below

focus on the ring-opening reactions of cis-2,4-dimethyloxetane, a primary pathway for its

derivatization.

Introduction to the Reactivity of cis-2,4-
Dimethyloxetane
The reactivity of the oxetane ring is driven by its inherent ring strain (approximately 26

kcal/mol), making it susceptible to nucleophilic attack, particularly under acidic conditions. The

cis stereochemistry of the methyl groups at the 2- and 4-positions influences the regioselectivity

and stereoselectivity of these ring-opening reactions.

Generally, the ring-opening of 2,4-disubstituted oxetanes can proceed via two main pathways,

leading to the formation of substituted butan-1-ol or butan-3-ol derivatives. The preferred

pathway is often dependent on the nature of the nucleophile, the catalyst employed, and the

reaction conditions.

I. Nucleophilic Ring-Opening Reactions
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The most common method for derivatizing cis-2,4-dimethyloxetane is through nucleophilic

ring-opening. This approach allows for the introduction of a wide variety of functional groups,

leading to a diverse array of scaffolds for drug discovery and development.

A. Amine Nucleophiles: Synthesis of Amino Alcohols
The reaction of cis-2,4-dimethyloxetane with amine nucleophiles provides access to valuable

γ-amino alcohols, which are important substructures in many biologically active compounds.

General Reaction Scheme:
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cis-2,4-Dimethyloxetane

Amine Nucleophile

Lewis Acid (cat.)

γ-Amino Alcohol Derivative

R₂NH

Lewis Acid (e.g., Sc(OTf)₃)

cis-2,4-Dimethyloxetane

Grignard Reagent

Lewis Acid (optional)

Substituted Alcohol

R-MgX

Lewis Acid (e.g., CuI)
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Target Derivative from
cis-2,4-Dimethyloxetane

Introduce N-based functionality?

Introduce S-based functionality?

No

Aminolysis Protocol

Yes

Form a new C-C bond?

No

Thiolysis Protocol

Yes

Organometallic Addition Protocol

Yes

Synthesized Derivative

No (Other methods)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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